Cas no 223671-28-1 (Isoquinoline, 1-chloro-5-(phenylmethoxy)-)

• Product Name: Isoquinoline, 1-chloro-5-(phenylmethoxy)-
• CAS No: 223671-28-1
• MF: C₁₆H₁₂ClNO
• MW: 269.725583076477
• CID: 1409661
• PubChem ID: 10445813
• Update Time: 2025-04-20

Isoquinoline, 1-chloro-5-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 1-chloro-5-(phenylmethoxy)-
• 1-chloro-5-phenylmethoxyisoquinoline
• 223671-28-1
• 5-(benzyloxy)-1-chloroisoquinoline
• DB-276857
• DTXSID80440086
• SCHEMBL6273762

• Inchi： 1S/C16H12ClNO/c17-16-14-7-4-8-15(13(14)9-10-18-16)19-11-12-5-2-1-3-6-12/h1-10H,11H2
• InChI Key： SLOFZIVPVZYMKC-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC=C(C=2C=CN=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 269.06086
• Monoisotopic Mass: 269.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• PSA: 22.12